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Get Quote
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A Versatile Scaffold for Fused-Ring Heterocycle
Synthesis
Executive Summary & Identification

1-(3-Chloro-5-nitropyridin-2-yl)ethanone is a highly functionalized pyridine derivative
characterized by the presence of three orthogonal reactive handles: an acetyl group at the C2
position, a chloro substituent at C3, and a nitro group at C5. This specific substitution pattern
makes it a "linchpin” intermediate for the rapid assembly of fused bicyclic systems, particularly
pyrazolo[3,4-b]pyridines and pyrido[2,3-d]pyrimidines, which are privileged scaffolds in kinase
inhibitor discovery.

Chemical Profile
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Property Data
Chemical Name 1-(3-Chloro-5-nitropyridin-2-yl)ethanone
CAS Number 1071691-14-9
C
H
Molecular Formula CIN
)
Molecular Weight 200.58 g/mol
Appearance Pale yellow to light brown solid

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility . ¢
in water
SMILES CC(=0O)clnc(cn(clCh[O-])
Predicted:[1] UIXXBJRNTFTYRK-
InChlKey

UHFFFAOYSA-N (Isomer dependent)

Synthetic Pathways

The synthesis of CAS 1071691-14-9 typically requires the installation of the acetyl group onto a
pre-functionalized pyridine core. The most robust industrial route involves a Stille Coupling or a
Grignard Addition to a nitrile precursor.

Route A: Stille Coupling (Palladium-Catalyzed)

This route is preferred for maintaining regioselectivity and avoiding harsh conditions that might
affect the nitro group.

» Starting Material: 2,3-Dichloro-5-nitropyridine (CAS 22280-60-0) or 2-Bromo-3-chloro-5-
nitropyridine.

o Reagent: Tributyl(1-ethoxyvinyl)tin (CAS 97674-02-7).
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o Catalyst: Pd(PPh

)

or PdCI

(PPh

)

e Mechanism:

o Step 1: Pd-catalyzed cross-coupling replaces the C2-halogen with the 1-ethoxyvinyl group
(masked ketone).

o Step 2: Acidic hydrolysis (HCI/H

O) unmasks the enol ether to reveal the acetyl group.

Route B: Grignard Addition (Nitrile Route)

 Starting Material: 3-Chloro-5-nitropyridine-2-carbonitrile.
e Reagent: Methylmagnesium bromide (MeMgBr) (controlled addition at low temp).

o Mechanism: Nucleophilic attack of the methyl anion on the nitrile carbon, followed by acidic
hydrolysis of the imine intermediate. Note: This route carries a risk of side reactions at the
nitro group (reduction/addition) if temperature is not strictly controlled (-78°C).

Synthesis Workflow Diagram
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Figure 1: Palladium-catalyzed synthesis route via Stille coupling, ensuring regioselective
installation of the acetyl group.

Reactivity & Mechanistic Applications

The core value of CAS 1071691-14-9 lies in its "3-Point Diversity" potential. Each functional
group allows for orthogonal chemical transformations, enabling the construction of libraries
around the pyridine core.

A. Cyclization to Pyrazolo[3,4-b]pyridines

This is the primary application in drug discovery. The proximity of the C2-Acetyl and C3-Chloro
groups allows for a cascade reaction with hydrazines.

e Mechanism:
o Condensation: Hydrazine attacks the C2-ketone to form a hydrazone.
oS

Ar Cyclization: The nucleophilic nitrogen of the hydrazone attacks the C3 position,
displacing the chloro group (activated by the electron-withdrawing acetyl and nitro groups).

o Result: Formation of the 1H-pyrazolo[3,4-b]pyridine core.

B. Nitro Group Reduction & Derivatization

The C5-Nitro group is stable during the cyclization described above. Post-cyclization, it can be
reduced (Fe/NH

ClorH
/Pd-C) to an amine (C5-NH

).

« Ultility: The resulting amine serves as a handle for amide coupling, urea formation, or further
cross-coupling (Buchwald-Hartwig), expanding the SAR (Structure-Activity Relationship) at
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the "solvent-front" region of the binding pocket.

Reactivity Map
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Figure 2: Divergent synthesis pathways originating from the core scaffold.

Safety & Handling Protocols

As a nitro-substituted pyridine with a halogen, this compound should be treated as a potential
health hazard.

» Hazard Classification:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]
» Handling:
o Engineering Controls: Use only in a chemical fume hood.
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

o Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent
hydrolysis or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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